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Compound Name: 2,3,4-Trifluorobenzoyl chloride

Cat. No.: B137376

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4-Trifluorobenzoyl chloride, with the chemical formula C7H2CIF30, is a halogenated
aromatic acyl chloride.[1] Its structural features, including the reactive acyl chloride group and
the trifluorinated benzene ring, make it a significant intermediate in organic synthesis. This
compound serves as a crucial building block in the development of novel pharmaceuticals and
agrochemicals, where the incorporation of fluorine atoms can enhance metabolic stability and
biological activity.[1] This guide provides a concise overview of its key physical properties,
boiling point, and density, along with generalized experimental protocols for their determination
and a typical synthesis workflow.

Physical and Chemical Properties

2,3,4-Trifluorobenzoyl chloride is a colorless liquid with a characteristic pungent odor.[2] It is
insoluble in water but soluble in common organic solvents such as ether, acetone, and
dichloromethane.[2]

Data Summary

The experimentally determined and calculated physical properties of 2,3,4-Trifluorobenzoyl
chloride are summarized in the table below for quick reference.
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Property Value Conditions
Boiling Point 144 °C Not specified
143-144 °C at 130 mmHg

Density 1.522 g/mL at 25 °C

Data sourced from ChemBK.[2]

Experimental Protocols

Precise determination of physical properties is fundamental for the characterization and quality

control of chemical compounds. Below are detailed, generalized methodologies for determining

the boiling point and density of liquid compounds like 2,3,4-Trifluorobenzoyl chloride.

Boiling Point Determination by Distillation Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Distillation is a common and accurate method for determining the boiling point of a

liquid sample.[3]

Apparatus:

o Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or sand bath[4]

Boiling chips or a magnetic stir bar[4]

Procedure:
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Place a small volume (e.g., 5 mL) of 2,3,4-Trifluorobenzoyl chloride into the distillation
flask, along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.[4]

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask to accurately measure the temperature of the
vapor that is distilling.[4]

Begin heating the flask gently.

Observe the temperature as the liquid begins to boil and the vapor condenses in the
condenser.

The boiling point is the temperature at which the vapor temperature stabilizes while the liquid
is actively distilling and condensing into the receiving flask.[3][4]

Record the atmospheric pressure at the time of the measurement, as boiling point is
pressure-dependent.

Density Determination by Mass and Volume
Measurement

Density is an intrinsic property of a substance, defined as its mass per unit volume.[5]
Apparatus:

e Analytical balance

e Graduated cylinder or pycnometer[6]

e Thermometer

Procedure:

o Measure the mass of a clean, dry graduated cylinder or pycnometer using an analytical
balance.[6]

e Add a known volume of 2,3,4-Trifluorobenzoyl chloride to the graduated cylinder or fill the
pycnhometer. Record the volume precisely. When using a graduated cylinder, read the volume
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from the bottom of the meniscus.[6]

o Measure the total mass of the container and the liquid.[6]
o Subtract the mass of the empty container to determine the mass of the liquid.[6]
» Calculate the density by dividing the mass of the liquid by its volume.[7]

o Record the temperature at which the measurement was taken, as density is temperature-
dependent.[6]

Synthesis Workflow

2,3,4-Trifluorobenzoyl chloride is typically synthesized from its corresponding carboxylic acid,
2,3,4-Trifluorobenzoic acid. Common chlorinating agents for this conversion include thionyl
chloride (SOCI2), oxalyl chloride ((COCI)z2), and triphosgene.[8] The following diagram
illustrates a general workflow for the synthesis of 2,3,4,5-Tetrafluorobenzoyl chloride, which is
analogous to the synthesis of 2,3,4-Trifluorobenzoyl chloride.
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Caption: General experimental workflow for the synthesis of 2,3,4-Trifluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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